Cas no 5330-66-5 (1-(2-Nitrophenoxy)acetone)
1-(2-Nitrophenoxy)acetone structure
Product Name:1-(2-Nitrophenoxy)acetone
CAS No:5330-66-5
MF:C9H9NO4
MW:195.172062635422
MDL:MFCD00024219
CID:1086510
PubChem ID:79239
Update Time:2025-04-20
1-(2-Nitrophenoxy)acetone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Nitrophenoxy)propan-2-one
- 1-(2-NITROPHENOXY)ACETONE
- AKOS003285466
- SCHEMBL1146176
- NSC-2506
- 2-Propanone, 1-(2-nitrophenoxy)-
- MFCD00024219
- NSC 2506
- (2-NITROPHENOXY)-2-PROPANONE
- DTXSID0063783
- NSC2506
- o-nitrophenoxyacetone
- A870766
- J-503053
- 5330-66-5
- ALBB-023085
- CS-0315862
- 3J-542S
- 1-(2-nitrophenoxy)-propan-2-one
- o-nitrophenoxyaceton
- 1-(2-Nitrophenoxy)acetone
-
- MDL： MFCD00024219
- Inchi： 1S/C9H9NO4/c1-7(11)6-14-9-5-3-2-4-8(9)10(12)13/h2-5H,6H2,1H3
- InChI Key： PYVMIAYOZLGBQM-UHFFFAOYSA-N
- SMILES： O(CC(C)=O)C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 195.05300
- Monoisotopic Mass: 195.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Melting Point: 69°
- Boiling Point: 69°C
- PSA: 72.12000
- LogP: 2.08580
1-(2-Nitrophenoxy)acetone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(2-Nitrophenoxy)acetone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019145342-5g |
1-(2-Nitrophenoxy)propan-2-one |
5330-66-5 | 95% | 5g |
$366.76 | 2023-09-01 | |
| TRC | N028235-250mg |
1-(2-Nitrophenoxy)acetone |
5330-66-5 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N028235-500mg |
1-(2-Nitrophenoxy)acetone |
5330-66-5 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | N028235-1000mg |
1-(2-Nitrophenoxy)acetone |
5330-66-5 | 1g |
$ 480.00 | 2022-06-03 | ||
| abcr | AB220712-5 g |
1-(2-Nitrophenoxy)acetone, 95%; . |
5330-66-5 | 95% | 5 g |
€187.10 | 2023-07-20 | |
| abcr | AB220712-25 g |
1-(2-Nitrophenoxy)acetone, 95%; . |
5330-66-5 | 95% | 25 g |
€523.40 | 2023-07-20 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N170840-1g |
1-(2-Nitrophenoxy)acetone |
5330-66-5 | 1g |
￥1,450.00 | 2021-05-24 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02399-1g |
1-(2-Nitrophenoxy)propan-2-one |
5330-66-5 | - | 1g |
¥2788.0 | 2024-07-19 | |
| Key Organics Ltd | 3J-542S-1MG |
1-(2-nitrophenoxy)acetone |
5330-66-5 | >95% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 3J-542S-5MG |
1-(2-nitrophenoxy)acetone |
5330-66-5 | >95% | 5mg |
£46.00 | 2025-02-09 |
1-(2-Nitrophenoxy)acetone Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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